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Compound of Interest

Compound Name: Dichlorotetrafluoroethane

Cat. No.: B1200811

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Dichlorotetrafluoroethane (also known as R-114 or CFC-114). The following
procedural guidance is designed for researchers, scientists, and drug development
professionals to ensure safe laboratory operations.

Personal Protective Equipment (PPE)

When handling Dichlorotetrafluoroethane, particularly in situations with potential for release
or direct contact, a comprehensive PPE strategy is critical. This substance is a colorless,
volatile liquid or gas with a faint sweetish odor.[1] While it is non-flammable, contact with the
liquid can cause frostbite, and overexposure to vapors can lead to dizziness, loss of
concentration, central nervous system depression, and cardiac arrhythmia.[1] Vapors are
heavier than air and can displace oxygen, causing asphyxiation in confined spaces.[1][2]

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[3]

« In situations with a risk of splashing, a face shield should be worn in addition to safety
goggles.

Skin Protection:
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» Gloves: Wear protective gloves. The specific material should be chosen based on the
potential for direct contact with the liquid. Due to the risk of frostbite from the rapidly
expanding gas, insulated gloves may be necessary.[1][4]

» Protective Clothing: Wear impervious, fire/flame-resistant clothing.[3] Standard lab coats may
not be sufficient. In case of a significant release, a chemical protection suit may be required.

[5]
o Footwear: Safety shoes are recommended.[6]
Respiratory Protection:

o Respiratory protection is necessary when ventilation is inadequate or if exposure limits are
exceeded.[3][7]

e For concentrations up to 10,000 ppm, any supplied-air respirator is recommended by
NIOSH.[8]

 In case of large spills, a self-contained breathing apparatus (SCBA) should be used.[1] For
prolonged interventions, an open-circuit breathing apparatus (ARICO) is preferred.[2]

Exposure Limits

Engineering and administrative controls should be the primary methods for limiting exposure.
The following occupational exposure limits have been established for
Dichlorotetrafluoroethane.

Organization Exposure Limit (8-hour TWA)
ACGIH TLV 1000 ppm (6990 mg/m3)[7][9]
NIOSH REL 1000 ppm (7000 mg/m3)[7][9]
OSHA PEL 1000 ppm (7000 mg/m3)[7][9]

TWA: Time-Weighted Average

Operational Plan: Detailed Handling Protocol
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. Preparation and Risk Assessment:
Before handling, review the Safety Data Sheet (SDS).[7]
Ensure all personnel are trained on the hazards and proper handling procedures.

Work in a well-ventilated area, preferably within a chemical fume hood or an area with local
exhaust ventilation, especially at filling zones or where leakage is probable.[1]

Identify the location of emergency equipment, including safety showers, eyewash stations,
and fire extinguishers.

. Handling the Cylinder:
Inspect cylinders for damage before use. Do not use a damaged cylinder.

Protect cylinders from physical damage; do not drag, roll, slide, or drop them. Use a suitable
hand truck for movement.[7][9]

Ensure cylinders are stored upright and firmly secured to prevent falling.[9]

Use equipment and piping rated for cylinder pressure. A back-flow preventative device
should be used in the piping.[7]

Open the cylinder valve slowly and only when connected to the appropriate equipment.
Close the valve after each use and when the cylinder is empty.[7]

. Storage:

Store cylinders in a cool, dry, well-ventilated, and approved area, away from direct sunlight.
[7191[10]

Cylinder temperatures should not exceed 52°C (125°F).[7][9]

Store away from incompatible materials, which include chemically active metals like
potassium, calcium, powdered aluminum, magnesium, and zinc.[8][10]

. Emergency Procedures:
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Inhalation: Remove the victim to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[1][6][11] Avoid
giving stimulants like adrenalin.[1]

Skin Contact: Contact with the liquid can cause frostbite.[1] Gently warm the affected area
with plenty of water (do not use hot water).[1] Remove contaminated clothing. If symptoms
persist, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7][9] Remove contact lenses if present and
easy to do.[1] Seek medical attention.

Spills or Leaks: Evacuate all unprotected personnel.[1] Isolate the leak area for at least 100
meters (330 feet) in all directions.[11] If it can be done without risk, stop the leak.[7] Provide
adequate ventilation.[7]

Disposal Plan

Dichlorotetrafluoroethane is an ozone-depleting substance, and its disposal is regulated.[1]
[10] Do not vent to the atmosphere.[10]

. Waste Characterization:
Any unused product is considered hazardous waste.
Empty containers may retain product residue and can be hazardous.[7][9]
. Collection and Storage:
Collect any residual gas for recovery or reclamation.[5][10]
Do not dispose of the chemical in the sewer system or household trash.[7][9]

Store waste in properly labeled, sealed containers in a designated hazardous waste storage

area.

. Disposal Method:
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» Disposal must comply with all federal, state, and local environmental protection and waste
disposal legislation.[7][9]

» Dispose of surplus and non-recyclable products through a licensed waste disposal

contractor.[7][9]

o Empty, Airgas-owned pressure vessels should be returned to Airgas.[7][9] For other
suppliers, follow their return policy. Do not puncture or incinerate containers.[7][9]

Workflow for Handling Dichlorotetrafluoroethane
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Caption: Workflow for the safe handling and disposal of Dichlorotetrafluoroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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